Cas no 84553-21-9 (1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-)

1,3-Butanedione, 2-chloro-1-(4-methylphenyl)- structure
84553-21-9 structure
Product Name:1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-
CAS No:84553-21-9
MF:C11H11ClO2
MW:210.656842470169
CID:666924
PubChem ID:12827652
Update Time:2025-04-19

1,3-Butanedione, 2-chloro-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-
    • 2-chloro-1-(4-methylphenyl)butane-1,3-dione
    • DTXSID60510892
    • 84553-21-9
    • SCHEMBL11599419
    • Inchi: 1S/C11H11ClO2/c1-7-3-5-9(6-4-7)11(14)10(12)8(2)13/h3-6,10H,1-2H3
    • InChI Key: JMPTUUDGFKISTC-UHFFFAOYSA-N
    • SMILES: ClC(C(C)=O)C(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 210.0447573g/mol
  • Monoisotopic Mass: 210.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1Ų
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